Cas no 946277-25-4 (N-cyclopentyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-cyclopentyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 946277-25-4
• MF: C₁₆H₁₈N₂O₂S₃
• MW: 366.52131986618
• CID: 5957463
• PubChem ID: 41783814
• Update Time: 2025-06-25

N-cyclopentyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide
• N-cyclopentyl-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• F5084-0020
• N-cyclopentyl-2-[2-(2-oxo-2-thiophen-2-ylethyl)sulfanyl-1,3-thiazol-4-yl]acetamide
• VU0633902-1
• AKOS024495680
• N-cyclopentyl-2-(2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)thiazol-4-yl)acetamide
• 946277-25-4

• Inchi： 1S/C16H18N2O2S3/c19-13(14-6-3-7-21-14)10-23-16-18-12(9-22-16)8-15(20)17-11-4-1-2-5-11/h3,6-7,9,11H,1-2,4-5,8,10H2,(H,17,20)
• InChI Key： IDYSTGFOWVSMHB-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NC1CCCC1)=O)SCC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 366.05304134g/mol
• Monoisotopic Mass: 366.05304134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-cyclopentyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide

Comprehensive Analysis of N-cyclopentyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS 946277-25-4)

The compound N-cyclopentyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS 946277-25-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of thiophene and thiazole rings, along with a cyclopentyl moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its intricate molecular architecture.

In recent years, the demand for novel heterocyclic compounds like N-cyclopentyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide has surged, driven by advancements in precision medicine and targeted therapy. The compound's sulfanyl and acetamide functional groups contribute to its reactivity and binding affinity, making it a subject of interest in structure-activity relationship (SAR) studies. Its CAS number, 946277-25-4, is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the most discussed topics in relation to this compound is its potential role in addressing drug-resistant infections and chronic diseases. The thiazole ring, a common feature in many FDA-approved drugs, is known for its antimicrobial and anti-inflammatory properties. Coupled with the thiophene moiety, which enhances electron delocalization, this compound could offer new pathways for therapeutic innovation. Researchers are also exploring its synergistic effects with existing medications, a hot topic in combination therapy research.

From a synthetic chemistry perspective, the preparation of N-cyclopentyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide involves multi-step reactions, including sulfuration and amide coupling. These processes are often optimized for yield and purity, critical factors in industrial-scale production. The compound's solubility and stability under physiological conditions are also key areas of investigation, as they directly impact its bioavailability and pharmacokinetics.

Environmental and green chemistry considerations are increasingly influencing the synthesis and application of such compounds. The use of catalysts and solvent-free methods to produce N-cyclopentyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide aligns with the global push for sustainable chemistry. This aligns with the rising trend of eco-friendly drug development, a topic frequently searched by professionals in the field.

In summary, N-cyclopentyl-2-(2-{2-oxo-2-(thiophen-2-yl)ethylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS 946277-25-4) represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its potential applications in drug discovery, coupled with its unique structural features, make it a compound worth watching in the coming years. As research continues, its role in addressing unmet medical needs and advancing scientific innovation will likely become even more pronounced.